Cas no 1270108-23-0 ((2S)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID)

• Product Name: (2S)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID
• CAS No: 1270108-23-0
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5589562
• PubChem ID: 54034023
• Update Time: 2025-06-08

(2S)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID
• 4-Pyridinepropanoic acid, α-amino-2-chloro-, (αS)-
• SCHEMBL7270108
• 1270108-23-0
• (2S)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOICACID
• EN300-1297507

• Inchi： 1S/C8H9ClN2O2/c9-7-4-5(1-2-11-7)3-6(10)8(12)13/h1-2,4,6H,3,10H2,(H,12,13)/t6-/m0/s1
• InChI Key： LHQLWGWKBFFKJA-LURJTMIESA-N
• SMILES： C(O)(=O)[C@@H](N)CC1C=CN=C(Cl)C=1

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 378.7±42.0 °C(Predicted)
• pka: 1.99±0.10(Predicted)

Additional information on (2S)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID

Introduction to (2S)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID (CAS No. 1270108-23-0)

(2S)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID, with the CAS number 1270108-23-0, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both an amino group and a chloropyridine moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound belongs to the class of α-amino acids, which are fundamental building blocks in organic synthesis and play crucial roles in biological processes. The specific stereochemistry of the (S)-configuration at the second carbon atom contributes to its distinct chemical properties and reactivity. This stereochemical purity is often essential for achieving optimal pharmacological effects in drug candidates.

In recent years, there has been growing interest in exploring the therapeutic potential of heterocyclic compounds, particularly those incorporating pyridine rings. The chloropyridine substituent in (2S)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID enhances its utility as a scaffold for designing novel pharmacophores. This moiety is known to interact favorably with biological targets, making it a valuable component in medicinal chemistry.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of enzyme inhibitors. Enzyme inhibition is a key strategy in drug design, aiming to modulate biological pathways by blocking the activity of specific enzymes. The structural features of (2S)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID make it an excellent candidate for developing inhibitors targeting various therapeutic areas, including oncology, inflammation, and metabolic disorders.

Recent studies have highlighted the importance of chiral α-amino acids in drug development. The (S)-configuration of this compound has been shown to confer enhanced binding affinity and selectivity when interacting with biological targets. This stereochemical specificity is crucial for minimizing side effects and improving overall drug efficacy. The synthesis of enantiomerically pure compounds like (2S)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID remains a challenging but essential task in modern pharmaceutical research.

The chloropyridine ring in (2S)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID also offers opportunities for further functionalization. This allows chemists to introduce additional substituents that can fine-tune the pharmacological properties of the resulting compounds. Such modifications are often necessary to achieve optimal solubility, bioavailability, and metabolic stability in drug candidates.

In conclusion, (2S)-2-AMINO-3-(2-CHLOROPYRIDIN-4-YL)PROPANOIC ACID (CAS No. 1270108-23-0) represents a promising compound in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, its significance in drug discovery is likely to grow even further.